Cas no 50994-17-7 (2,5-epoxycholestane-3,6-diyl Diacetate)

• Product Name: 2,5-epoxycholestane-3,6-diyl Diacetate
• CAS No: 50994-17-7
• MF: C₃₁H₅₀O₅
• MW: 502.725710391998
• CID: 934567
• PubChem ID: 283780
• Update Time: 2025-04-19

2,5-epoxycholestane-3,6-diyl Diacetate Chemical and Physical Properties

Names and Identifiers

• 2,5-epoxycholestane-3,6-diyl Diacetate
• 50994-17-7
• NSC-138979
• DTXSID80965269
• NSC138979

• Inchi： 1S/C31H50O5/c1-18(2)9-8-10-19(3)23-11-12-24-22-15-28(35-21(5)33)31-17-26(34-20(4)32)27(36-31)16-30(31,7)25(22)13-14-29(23,24)6/h18-19,22-28H,8-17H2,1-7H3
• InChI Key： RLGPOFRMDWZYFH-UHFFFAOYSA-N
• SMILES： O1C2C(CC31C(CC1C4CCC(C(C)CCCC(C)C)C4(C)CCC1C3(C)C2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 502.366
• Monoisotopic Mass: 502.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 6.71230